Cas no 139942-03-3 (Benzene, 1-ethenyl-4-[(2-methyl-2-propenyl)oxy]-)

• Product Name: Benzene, 1-ethenyl-4-[(2-methyl-2-propenyl)oxy]-
• CAS No: 139942-03-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1282180
• PubChem ID: 23287240
• Update Time: 2025-04-20

Benzene, 1-ethenyl-4-[(2-methyl-2-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-4-[(2-methyl-2-propenyl)oxy]-
• 1-ethenyl-4-(2-methylprop-2-enoxy)benzene
• 1-Ethenyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
• SCHEMBL8010476
• 139942-03-3
• DTXSID00632567

• Inchi： 1S/C12H14O/c1-4-11-5-7-12(8-6-11)13-9-10(2)3/h4-8H,1-2,9H2,3H3
• InChI Key： KDUOALWHEAAMPA-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers